Cas no 14464-32-5 (N-Succinimidyl Stearate)

• Product Name: N-Succinimidyl Stearate
• CAS No: 14464-32-5
• MF: C₂₂H₃₉NO₄
• MW: 381.549367189407
• MDL: MFCD00050403
• CID: 49805
• PubChem ID: 3552761
• Update Time: 2025-11-02

N-Succinimidyl Stearate Chemical and Physical Properties

Names and Identifiers

• Stearic acid-N-hydroxysuccinimide ester
• 1-[(1-Oxooctadecyl)oxy]-2,5-pyrrolidinedione
• N-Succinimidyl Stearate
• N-Succinimidyl Stear
• (2,5-dioxopyrrolidin-1-yl) octadecanoate
• NHS protected stearate,NHS-octadecanoic acid,Octadecanoic acid N-hydroxysuccinimide ester
• Stearic acid N-hydroxysuccinimide ester
• NHS-octadecanoic acid
• NHS protected stearate
• OCTADECANOIC ACID-NHSE
• N-(Stearoyloxy)succiniMide
• 2,5-Dioxopyrrolidin-1-yl stearate
• Stearic Acid Hydroxysuccinimide Ester
• N-HYDROXY SUCCINIMIDO STEARIC ACID ESTER
• 14464-32-5
• 2,5-DIOXOPYRROLIDIN-1-YL OCTADECANOATE
• 2,5-dioxopyrrolidin-1-ylstearate
• A1-11950
• AKOS015914355
• MFCD00050403
• A808250
• J-007984
• FT-0674725
• Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
• W16792
• fluphenazinehydrochloride
• AS-68117
• ZERWDZDNDJBYKA-UHFFFAOYSA-N
• SCHEMBL336877
• succinimidyl stearate
• DTXSID90393574
• CS-W011761
• Octadecanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
• DB-080988
• Octadecanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester; N-(Stearoyloxy)succinimide; Stearic Acid N-Hydroxysuccinimide Ester;

• MDL： MFCD00050403
• Inchi： 1S/C22H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)27-23-20(24)18-19-21(23)25/h2-19H2,1H3
• InChI Key： ZERWDZDNDJBYKA-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 381.28800
• Monoisotopic Mass: 381.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7A^2
• XLogP3: 7.6

Experimental Properties

• Color/Form: Colorless glossy leaflet
• Density: 1.01
• Melting Point: 92-93°C
• Boiling Point: 473.1 °C at 760 mmHg
• Flash Point: 239.9 °C
• Refractive Index: 1.487
• PSA: 63.68000
• LogP: 5.79300

N-Succinimidyl Stearate Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Additional information on N-Succinimidyl Stearate

N-Succinimidyl Stearate (CAS No. 14464-32-5): A Versatile Bioconjugation Reagent for Life Science Applications

In the rapidly evolving field of bioconjugation chemistry, N-Succinimidyl Stearate (CAS No. 14464-32-5) has emerged as a crucial reagent for modifying biomolecules. This stearic acid derivative combines the hydrophobic properties of an 18-carbon fatty acid chain with the reactive N-hydroxysuccinimide (NHS) ester group, making it particularly valuable for creating stable amide bonds with primary amines under mild conditions.

The growing interest in lipid-based drug delivery systems and protein modification techniques has significantly increased demand for N-Succinimidyl Stearate in recent years. Researchers particularly value its ability to impart hydrophobic characteristics to modified molecules, which can enhance membrane permeability and cellular uptake - a critical factor in developing novel therapeutic biologics and diagnostic probes.

From a chemical perspective, N-Succinimidyl Stearate demonstrates excellent stability when stored properly (typically at -20°C under anhydrous conditions). The compound's molecular weight of 381.52 g/mol and its characteristic white to off-white crystalline appearance make it easily identifiable in laboratory settings. Its melting point ranges between 60-65°C, and it shows good solubility in organic solvents like DMSO, DMF, and dichloromethane, while being practically insoluble in water.

The primary application of N-Succinimidyl Stearate 14464-32-5 lies in its ability to stably conjugate the stearoyl moiety to various biomolecules. This modification finds extensive use in: antibody-drug conjugates (ADCs) development, where the hydrophobic tail can influence pharmacokinetics; liposome surface modification for targeted drug delivery; and creating fluorescent probes with enhanced membrane affinity for cellular imaging studies.

Recent advances in nanomedicine and personalized therapeutics have created new opportunities for NHS-activated fatty acids like N-Succinimidyl Stearate. The compound's unique properties address several current challenges in drug development, including improving the bioavailability of hydrophilic drugs and enhancing the targeting efficiency of therapeutic proteins. These applications align perfectly with today's focus on precision medicine approaches.

Quality control for N-Succinimidyl Stearate CAS 14464-32-5 typically involves HPLC analysis to ensure high purity (>95%), with special attention to moisture content since the NHS ester group is sensitive to hydrolysis. Manufacturers often provide detailed certificates of analysis including NMR and mass spectrometry data to verify the compound's identity and purity, which is crucial for reproducible research results.

The synthesis of N-Succinimidyl Stearate generally involves the reaction of stearic acid with N-hydroxysuccinimide in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC). This well-established procedure yields the product with good efficiency, though commercial sources now offer highly purified material suitable for sensitive biological applications.

From a commercial perspective, the market for bioconjugation reagents including N-Succinimidyl Stearate has seen steady growth, driven by increasing R&D investments in biologics and diagnostic technologies. Current pricing reflects the compound's specialized nature, with costs varying based on purity levels and purchase quantities. Bulk quantities for industrial applications are becoming more available as demand increases.

When working with N-Succinimidyl Stearate 14464-32-5, researchers should consider several practical aspects: the reagent's limited aqueous solubility necessitates using appropriate organic solvents; reaction conditions should maintain pH between 7-9 for optimal efficiency; and conjugation reactions typically proceed at room temperature for 1-4 hours. These parameters are particularly important when modifying sensitive biological molecules.

The future outlook for N-Succinimidyl Stearate appears promising, with emerging applications in cell-penetrating peptide modification and extracellular vesicle labeling showing particular potential. As the scientific community continues to explore advanced drug delivery systems and improved biomolecular tracking methods, the unique properties of this reagent will likely find even broader utility in life science research and therapeutic development.

Environmental and handling considerations for N-Succinimidyl Stearate CAS No. 14464-32-5 are relatively straightforward compared to more reactive compounds. Standard laboratory precautions including proper ventilation and personal protective equipment are generally sufficient. The compound's stability under recommended storage conditions contributes to its popularity as a reliable bioconjugation tool.

For researchers considering N-Succinimidyl Stearate for their projects, several key advantages stand out: the stearoyl modification's ability to modulate biomolecule hydrophobicity without significantly altering structure; the NHS ester's high reactivity with primary amines; and the well-characterized nature of the resulting amide bonds. These features make it an excellent choice among fatty acid conjugation reagents for diverse applications.

As the field of bioconjugate chemistry continues to advance, N-Succinimidyl Stearate 14464-32-5 maintains its position as a valuable tool in the researcher's arsenal. Its combination of chemical reliability and biological relevance ensures ongoing utility across multiple disciplines, from basic research to therapeutic development. The compound's versatility and well-understood properties make it likely to remain a staple reagent for years to come.